Cas no 354547-55-0 (4-{5-(Ethoxycarbonyl)-4-methyl-1,3-thiazol-2-ylamino}-4-oxobutanoic acid)

• Product Name: 4-{5-(Ethoxycarbonyl)-4-methyl-1,3-thiazol-2-ylamino}-4-oxobutanoic acid
• CAS No: 354547-55-0
• MF: C₁₁H₁₄N₂O₅S
• MW: 286.304261684418
• MDL: MFCD01349604
• CID: 3102154
• PubChem ID: 4179321
• Update Time: 2025-04-21

4-{5-(Ethoxycarbonyl)-4-methyl-1,3-thiazol-2-ylamino}-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[5-(ethoxycarbonyl)-4-methyl-1,3-thiazol-2-yl]carbamoyl}propanoic acid
• 4-{5-(Ethoxycarbonyl)-4-methyl-1,3-thiazol-2-ylamino}-4-oxobutanoic acid
• 4-([5-(ETHOXYCARBONYL)-4-METHYL-1,3-THIAZOL-2-YL]AMINO)-4-OXOBUTANOIC ACI+
• CHEMBL1332622
• Oprea1_447990
• MFCD01349604
• 4-[(5-ethoxycarbonyl-4-methyl-1,3-thiazol-2-yl)amino]-4-oxobutanoic acid
• EU-0049954
• CS-0299207
• AKOS001690579
• 354547-55-0
• 4-((5-(Ethoxycarbonyl)-4-methylthiazol-2-yl)amino)-4-oxobutanoic acid
• MLS000705136
• EN300-236075
• AK-968/37172099
• 5-thiazolecarboxylic acid, 2-[(3-carboxy-1-oxopropyl)amino]-4-methyl-, 5-ethyl ester
• ALBB-036216
• HMS2628A06
• 4-{[5-(ethoxycarbonyl)-4-methyl-1,3-thiazol-2-yl]amino}-4-oxobutanoic acid
• STK417943
• SR-01000113538-1
• F0921-4549
• SMR000231239
• SR-01000113538

• MDL： MFCD01349604
• Inchi： 1S/C11H14N2O5S/c1-3-18-10(17)9-6(2)12-11(19-9)13-7(14)4-5-8(15)16/h3-5H2,1-2H3,(H,15,16)(H,12,13,14)
• InChI Key： COZLHANEMIXTCV-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=C1C(=O)OCC)NC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 286.06234272Da
• Monoisotopic Mass: 286.06234272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives